Cas no 1706-90-7 (Methyl diphenylphosphinate)

Methyl diphenylphosphinate Properties

Names and Identifiers

• Phosphinic acid, diphenyl-, methyl ester
• [methoxy(phenyl)phosphoryl]benzene
• Methyl diphenylphosphinate
• diphenyl-phosphinic acid,methyl ester
• diphenylphosphinic methyl ester
• diphenylphosphonic acid methyl ester
• methoxy diphenylphosphine oxide
• Diphenylphosphinic acid methyl ester
• methyl di-phenylphosphinate
• BHUMZHDFNOXAMC-UHFFFAOYSA-N
• Diphenyl-phosphinic acid methyl ester
• D93399
• AS-58679
• DTXSID70346846
• 1706-90-7
• SCHEMBL332078
• AKOS037645223
• +Expand

• MDL： MFCD32206186
• InChIKey： BHUMZHDFNOXAMC-UHFFFAOYSA-N
• Inchi： 1S/C13H13O2P/c1-15-16(14,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3
• SMILES： P(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 232.06500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 232.06531665g/mol
• Heavy Atom Count: 16
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.56190
• PSA: 36.11000

Methyl diphenylphosphinate Security Information

Methyl diphenylphosphinate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%